5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid hydrochloride
Overview
Description
Indoles are a significant heterocyclic system in natural products and drugs . They play a main role in cell biology and have attracted increasing attention in recent years due to their biologically active properties . Indoles are found in proteins in the form of amino acids, such as tryptophan . They are also present in several drugs and plants .
Synthesis Analysis
The synthesis of indole derivatives has been a subject of interest due to their biological significance . Various methods of synthesis have been investigated, focusing on the construction of indoles as a moiety in selected alkaloids .Molecular Structure Analysis
Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons . This makes them aromatic in nature. Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization .Chemical Reactions Analysis
Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This has created interest among researchers to synthesize a variety of indole derivatives .Physical and Chemical Properties Analysis
The physical and chemical properties of indole derivatives can vary greatly depending on the specific compound. Generally, indoles are crystalline and colorless in nature with specific odors .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid hydrochloride involves the nitration of 2,3-dihydroindole-7-carboxylic acid followed by reduction and acidification to obtain the final product.", "Starting Materials": [ "2,3-dihydroindole-7-carboxylic acid", "Nitric acid", "Sulfuric acid", "Sodium nitrite", "Sodium dithionite", "Hydrochloric acid" ], "Reaction": [ "Step 1: Nitration of 2,3-dihydroindole-7-carboxylic acid with nitric acid and sulfuric acid to obtain 5-nitro-2,3-dihydroindole-7-carboxylic acid", "Step 2: Reduction of 5-nitro-2,3-dihydroindole-7-carboxylic acid with sodium dithionite to obtain 5-amino-2,3-dihydroindole-7-carboxylic acid", "Step 3: Acidification of 5-amino-2,3-dihydroindole-7-carboxylic acid with hydrochloric acid to obtain 5-amino-2,3-dihydroindole-7-carboxylic acid hydrochloride", "Step 4: Nitration of 5-amino-2,3-dihydroindole-7-carboxylic acid hydrochloride with sodium nitrite and hydrochloric acid to obtain 5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid hydrochloride" ] } | |
CAS No. |
2613385-78-5 |
Molecular Formula |
C9H9ClN2O4 |
Molecular Weight |
244.6 |
Purity |
95 |
Origin of Product |
United States |
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